Cas no 1355233-10-1 ((6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)(phenyl)methanol)

• Product Name: (6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)(phenyl)methanol
• CAS No: 1355233-10-1
• MF: C₂₂H₂₂N₂O
• MW: 330.422885417938
• CID: 5059913
• Update Time: 2025-10-24

(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)(phenyl)methanol
• [6-(3,4-Dihydro-2H-quinolin-1-yl)-4-methyl-pyridin-3-yl]-phenyl-methanol

• Inchi： 1S/C22H22N2O/c1-16-14-21(24-13-7-11-17-8-5-6-12-20(17)24)23-15-19(16)22(25)18-9-3-2-4-10-18/h2-6,8-10,12,14-15,22,25H,7,11,13H2,1H3
• InChI Key： ZPEWVWLHWSAJDA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C1=CN=C(C=C1C)N1C2C=CC=CC=2CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 422
• XLogP3: 4.4
• Topological Polar Surface Area: 36.4

Additional information on (6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)(phenyl)methanol

Comprehensive Overview of (6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)(phenyl)methanol (CAS No. 1355233-10-1)

The compound (6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)(phenyl)methanol, identified by its CAS No. 1355233-10-1, represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural framework combining a dihydroquinoline moiety with a methylpyridine and phenylmethanol group, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its pharmacokinetic properties and binding affinity to specific biological targets, making it a subject of ongoing studies in the context of neurodegenerative diseases and inflammatory disorders.

In recent years, the scientific community has shown a growing interest in small-molecule modulators like (6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)(phenyl)methanol, especially due to their potential role in addressing unmet medical needs. The compound's structural versatility allows for modifications that can enhance its bioavailability and therapeutic efficacy. This aligns with current trends in precision medicine, where tailored molecular designs are crucial for targeting specific pathways. Moreover, its low toxicity profile and high selectivity make it a promising candidate for further preclinical evaluation.

The synthesis of CAS No. 1355233-10-1 involves a multi-step process that highlights the importance of regioselective functionalization and stereochemical control. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric hydrogenation have been explored to optimize yield and purity. These methodologies are particularly relevant in the context of green chemistry, as they reduce waste and improve energy efficiency—a key concern for modern pharmaceutical manufacturers. The compound's chiral centers further underscore the need for enantioselective synthesis to ensure biological activity.

From a mechanistic perspective, (6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)(phenyl)methanol has demonstrated intriguing interactions with G-protein-coupled receptors (GPCRs) and kinase enzymes. These interactions are being studied for their implications in signal transduction pathways and cell proliferation. Given the rising prevalence of chronic diseases linked to dysregulated signaling, this compound's ability to modulate such pathways positions it as a valuable tool for both basic research and therapeutic development.

The commercial potential of CAS No. 1355233-10-1 is also noteworthy. With increasing demand for novel chemical entities in the pharmaceutical industry, this compound has attracted interest from drug developers and academic researchers alike. Its patent landscape and intellectual property status are critical considerations for stakeholders aiming to leverage its therapeutic potential. Additionally, its compatibility with high-throughput screening platforms makes it a viable candidate for lead optimization programs.

In conclusion, (6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)(phenyl)methanol (CAS No. 1355233-10-1) stands at the intersection of innovation and practical application. Its multifunctional design, coupled with its biological relevance, makes it a compound of significant interest in contemporary research. As the scientific community continues to explore its full potential, this molecule is poised to contribute meaningfully to advancements in drug discovery and molecular therapeutics.